Cas no 953152-71-1 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• CAS No: 953152-71-1
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 5363153
• Update Time: 2025-05-20

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1229779910
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenylisoxazol-3-yl)acetamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C14H12N4O2S/c1-9-16-17-14(21-9)15-13(19)8-11-7-12(20-18-11)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,17,19)
• InChI Key： WKAYZDTUFKNLOE-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(CC1C=C(C2C=CC=CC=2)ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 2
• Topological Polar Surface Area: 109

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide: A Comprehensive Overview

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 953152-71-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide.

Chemical Structure and Properties

The chemical structure of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide (CAS No. 953152-71-1) is composed of a central acetamide moiety linked to a 5-methyl-1,3,4-thiadiazole and a 5-phenyl-1,2-oxazole ring. The presence of these heterocyclic rings imparts unique chemical and physical properties to the compound. The thiadiazole ring is known for its electron-withdrawing nature and high stability, while the oxazole ring contributes to the compound's overall rigidity and hydrophobicity.

The molecular formula of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-yl)acetamide is C₁₆H₁₄N₄O₂S, with a molecular weight of approximately 330.36 g/mol. The compound is typically a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 180°C to 185°C.

Synthesis Methods

The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-(5-phenyl-1,2-oxazol-3-y l)acetamide has been extensively studied in the literature. One common approach involves the reaction of 2-chloro-N-(5-methylthiadiazol -2 - yl ) acetamide with 5 - phenyloxazole - 3 - carbaldehyde in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via a nucleophilic substitution mechanism followed by an intramolecular cyclization to form the desired product.

An alternative synthetic route involves the condensation of 2-amino-N-(5-methylthiadiazol - 2 - yl ) acetamide with phenacyl bromide in an appropriate solvent such as ethanol or methanol. This method offers high yields and good purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods using microwave-assisted reactions and catalysts such as palladium on carbon (Pd/C).

Biological Activities

N-(5-methyl - 1 , 3 , 4 - thiadiazol - 2 - yl ) - 2 - ( 5 - phenyloxazole - 3 - yl ) acetamide has been extensively studied for its biological activities. One of its most notable properties is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin (IL)-6 in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, N-(5-methyl - 1 , 3 , 4 - thiadiazol - 2 - yl ) - 2 - ( 5 - phenyloxazole - 3 - yl ) acetamide has also demonstrated significant antioxidant properties. Studies have shown that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Potential Therapeutic Applications

The diverse biological activities of N-(5-methyl - 1 , 3 , 4 - thiadiazol - 2 - yl ) - 2 - ( 5 - phenyloxazole - 3 - yl ) acetamide have led to its exploration in various therapeutic areas. One promising application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation and improve disease symptoms in animal models.

In the field of neurodegenerative diseases, research has focused on the potential neuroprotective effects of N-(5-methyl - 1 , 3 , 4 - thiadiazol - 2 - yl ) - 2 -(5-p hen yloxazole – 3 – y l ) acetamide. Studies have demonstrated that it can protect neurons from oxidative stress-induced cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of N-(5-methyl – 1 , 3 ,4 – thiadiaz ol – 2 – y l ) – 2 – (5-p hen yloxazole – 3 – y l ) acetamide. Several phase I clinical trials are currently underway to assess its safety and tolerability in healthy volunteers. Early results have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, subsequent phase II and III trials will be conducted to evaluate its efficacy in treating specific diseases such as rheumatoid arthritis and Alzheimer's disease. The development of new formulations such as sustained-release tablets and transdermal patches is also being explored to improve patient compliance and drug delivery.

Conclusion

N-(5-methyl – 1 , 3 ,4 – thiadiaz ol – 2 – y l ) – 2 – (5-p hen yloxazole – 3 – y l ) acetamide (CAS No. 9 9999999999999999) is a multifaceted compound with a wide range of biological activities that make it a valuable candidate for pharmaceutical research. Its anti-inflammatory and antioxidant properties hold great promise for treating various diseases characterized by inflammation and oxidative stress. Ongoing clinical trials will provide crucial insights into its safety and efficacy in humans, paving the way for potential therapeutic applications in the near future.